Cas no 2819706-15-3 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2819706-15-3
• MF: C₁₀H₁₄BN₃O₂
• MW: 219.048061847687
• CID: 6821419
• PubChem ID: 172644479
• Update Time: 2025-02-19

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H14BN3O2/c1-9(2)10(3,4)16-11(15-9)8-7(5-12)6-13-14-8/h6H,1-4H3,(H,13,14)
• InChI Key： CMVUCQGJNPVRPC-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C#N)C=NN2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 219.1179069Da
• Monoisotopic Mass: 219.1179069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9Ų